Cas no 1804642-89-4 (2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804642-89-4
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 4836990
• Update Time: 2025-06-08

2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H10F3NO3/c1-5-6(4-14)3-13-8(15-2)7(5)16-9(10,11)12/h3,14H,4H2,1-2H3
• InChI Key： PUZPPWUGWLCQAA-UHFFFAOYSA-N
• SMILES： FC(OC1C(=NC=C(CO)C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6

Additional information on 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol

Research Brief on 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol (CAS: 1804642-89-4)

2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol (CAS: 1804642-89-4) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and methoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol involves a multi-step process that includes the introduction of the trifluoromethoxy group at the 3-position of the pyridine ring, followed by functionalization at the 5-position to yield the methanol derivative. Researchers have optimized this process to improve yield and purity, as reported in recent publications. The compound's structural features, including its lipophilicity and hydrogen-bonding capabilities, are believed to contribute to its biological activity.

In vitro and in vivo studies have demonstrated that 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol exhibits significant activity as a modulator of specific neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling. These findings suggest potential applications in the treatment of anxiety, epilepsy, and neurodegenerative disorders. Additionally, preliminary data indicate that the compound may influence metabolic pathways, opening avenues for research in diabetes and obesity.

Recent advancements in the field have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies highlight the compound's favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions underlying its biological effects.

Despite these promising findings, challenges remain in the development of 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol as a drug candidate. Issues such as selectivity, toxicity, and formulation stability need to be addressed in future research. Ongoing studies are focused on optimizing the compound's structure to enhance its efficacy and reduce potential side effects.

In conclusion, 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-methanol (CAS: 1804642-89-4) represents a valuable scaffold in medicinal chemistry with potential applications in CNS and metabolic disorders. Continued research into its mechanism of action and therapeutic potential is warranted to fully exploit its benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in drug discovery and development.